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Compound of Interest

Compound Name: 2-Phenyl-1,3-dioxolane

Cat. No.: B1584986

An In-depth Technical Guide to the Physicochemical Properties of 2-Phenyl-1,3-dioxolane

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Phenyl-1,3-dioxolane, tailored for researchers, scientists, and professionals in
drug development. The information is compiled from various scientific and chemical data
sources, with a focus on delivering accurate and actionable data. All quantitative information is
presented in structured tables for clarity and ease of comparison. Detailed experimental
protocols for both the synthesis and the determination of key properties are also provided.

Core Physicochemical Properties

The following tables summarize the key physicochemical properties of 2-Phenyl-1,3-
dioxolane.

Table 1: General and Physical Properties
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Property Value Reference(s)
Molecular Formula CoH1002 [1112]
Molecular Weight 150.17 g/mol [2]
Colorless to light yellow, clear
Appearance o
liquid
] ] Not available (liquid at room
Melting Point [3]
temperature)

- ) 223-225 °C (at 760 mmHg) 80
Boiling Point [11[3]
°C (at 0.3 mmHg)

) 1.119 g/cm3 (at 18 °C) 1.106
Density \ [1]14]
g/mL (at 25 °C)

Refractive Index (n2°/D) 1.526 [1][3]

Table 2: Solubility

Solvent Solubility Reference(s)
Chloroform Slightly soluble [5]
Methanol Slightly soluble [5]
Ethanol Soluble [5]
Essential Oils Soluble [5]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 2-
Phenyl-1,3-dioxolane.

Table 3: *H NMR Spectroscopic Data (Solvent: CDCIs)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.echemi.com/products/pid_Rock34994-2-phenyl-13-dioxolane.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1_3-dioxolane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1_3-dioxolane
https://www.chemsynthesis.com/base/chemical-structure-16253.html
https://www.echemi.com/products/pid_Rock34994-2-phenyl-13-dioxolane.html
https://www.chemsynthesis.com/base/chemical-structure-16253.html
https://www.echemi.com/products/pid_Rock34994-2-phenyl-13-dioxolane.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0347927_EN.htm
https://www.echemi.com/products/pid_Rock34994-2-phenyl-13-dioxolane.html
https://www.chemsynthesis.com/base/chemical-structure-16253.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7506091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7506091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7506091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7506091.htm
https://www.benchchem.com/product/b1584986?utm_src=pdf-body
https://www.benchchem.com/product/b1584986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (3)

Multiplicity Assignment Reference(s)
Ppm
7.50-7.30 m Aromatic (CeH5s) [6]
5.80 S CH (acetal) [6]
4.15 - 3.95 m OCH2CH:20 [6]
Table 4: 13C NMR Spectroscopic Data (Solvent: CDCl3)
Chemical Shift (6) ppm Assignment Reference(s)
138.0 Aromatic (quaternary C) [6]
129.0 Aromatic (CH) [6]
128.5 Aromatic (CH) [6]
126.5 Aromatic (CH) [6]
104.0 CH (acetal) [6]
65.5 OCH2CH20 [6]
Table 5: Infrared (IR) Spectroscopy Data
Wavenumber (cm~?) Assignment Reference(s)

3100-3000

=C-H stretch (aromatic)

[7]

1600-1585 & 1500-1400

C-C stretch (in-ring, aromatic)

[7]

1260-1050

C-O stretch

[7]

Experimental Protocols

This section details the methodologies for the synthesis of 2-Phenyl-1,3-dioxolane and the

determination of its key physicochemical properties.
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Synthesis of 2-Phenyl-1,3-dioxolane

Reaction: Acid-catalyzed acetalization of benzaldehyde with ethylene glycol.
Materials:

e Benzaldehyde

o Ethylene glycol

e p-Toluenesulfonic acid (catalyst)

e Toluene

e Saturated agueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Dean-Stark apparatus

» Reflux condenser

e Separatory funnel

» Rotary evaporator

« Distillation or chromatography setup for purification
Procedure:

« To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
benzaldehyde (1.0 equivalent), ethylene glycol (1.2 equivalents), and a catalytic amount of p-
toluenesulfonic acid.

e Add a sufficient volume of toluene to dissolve the reactants and facilitate the azeotropic
removal of water.

» Heat the mixture to reflux. The progress of the reaction can be monitored by observing the
collection of water in the Dean-Stark trap.
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Continue heating until no more water is collected, which indicates the completion of the
reaction.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of
sodium bicarbonate to neutralize the acid catalyst.

Wash with brine (saturated NaCl solution).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography on silica
gel to yield pure 2-Phenyl-1,3-dioxolane.[S]

Determination of Physicochemical Properties

Boiling Point Determination (Thiele Tube Method): The boiling point is the temperature at which

the vapor pressure of a liquid equals the external pressure.

Place a small amount of 2-Phenyl-1,3-dioxolane into a small test tube (fusion tube).
Invert a capillary tube, sealed at one end, and place it inside the fusion tube.

Attach the fusion tube to a thermometer, ensuring the thermometer bulb is level with the
bottom of the fusion tube.

Place the entire assembly in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

Gently heat the side arm of the Thiele tube to ensure uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Stop heating and allow the bath to cool slowly.
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e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[°]

Density Determination (Oscillating U-tube Method): Density is the mass per unit volume of a
substance.

» Calibrate the oscillating U-tube instrument with two standards of known density (e.g., dry air
and deionized water).

« Inject the 2-Phenyl-1,3-dioxolane sample into the thermostatted U-tube, ensuring no air
bubbles are present.

e The instrument measures the change in the oscillation period of the U-tube caused by the
mass of the sample.

e The density is then automatically calculated by the instrument based on the calibration data.

[°]

Refractive Index Determination (Abbe Refractometer): The refractive index measures how fast
light travels through a material.

o Clean the prism of the Abbe refractometer with a suitable solvent (e.g., ethanol or acetone)
and let it dry.

e Place a few drops of 2-Phenyl-1,3-dioxolane onto the surface of the measuring prism.
e Close and lock the prisms.

o The refractive index value is read from the instrument's scale. The temperature should be
recorded as the refractive index is temperature-dependent.[9]

Visualizations
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Caption: Synthesis of 2-Phenyl-1,3-dioxolane.
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Caption: Relationship between structure and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of 2-Phenyl-1,3-dioxolane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584986#physicochemical-properties-of-2-phenyl-1-
3-dioxolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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